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Compound of Interest

Compound Name: 2-Thiophenemethanethiol

Cat. No.: B1346802 Get Quote

An In-depth Technical Guide to 2-Thiophenemethanethiol

This guide provides an overview of the fundamental physicochemical properties of 2-
Thiophenemethanethiol, a compound of interest to researchers and professionals in the fields

of chemistry and food science.

Core Molecular Data
2-Thiophenemethanethiol, also known by synonyms such as thenyl mercaptan and 2-

thienylmethanethiol, is a sulfur-containing heterocyclic compound.[1][2] Its core molecular

properties are summarized in the table below.

Property Value Source

Molecular Formula C5H6S2 [1][2][3]

Molecular Weight 130.231 g/mol [1][4]

IUPAC Name thiophen-2-ylmethanethiol [2]

CAS Registry Number 6258-63-5 [1][3]

Physicochemical Properties
2-Thiophenemethanethiol is characterized as a clear, colorless to slightly yellow liquid.[3] It is

known for its potent, sulfuraceous odor, often described as having burnt caramellic and roasted
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coffee notes.[5][6] This has led to its use as a flavoring agent in various food products.[6][7]

The compound is slightly soluble in water.[3]

Logical Relationship of Chemical Identifiers
The following diagram illustrates the relationship between the common name, molecular

formula, and molecular weight of 2-Thiophenemethanethiol.

Figure 1: Core Identifiers of 2-Thiophenemethanethiol
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Core Identifiers of 2-Thiophenemethanethiol

Experimental Protocols
Detailed experimental protocols for the synthesis of 2-Thiophenemethanethiol can be found

in the chemical literature. One common method involves the reduction of thiophene-2-sulfonyl

chloride.[5] Another preparative route involves the reaction of sodium sulfosuccinate with

phosphorous trichloride.[5]

Signaling Pathways
Based on available scientific literature, 2-Thiophenemethanethiol is primarily recognized and

utilized as a flavoring agent.[6][7] There is no significant body of research indicating its

involvement in specific biological signaling pathways relevant to drug development. Its primary

application is in the food and fragrance industry due to its distinct organoleptic properties.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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